4-Bromo-6-neopentylpyrimidine

• IUPAC Name: 4-bromo-6-(2,2-dimethylpropyl)pyrimidine
• InChI: InChI=1S/C9H13BrN2/c1-9(2,3)5-7-4-8(10)12-6-11-7/h4,6H,5H2,1-3H3
• InChI Key: UYLNFQUFAHTSHH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC1=CC(=NC=N1)Br
• Molecular Formula: C9H13BrN2
• Molecular Weight: 229.12 g/mol
• CAS No.: 2092664-16-7

Description

4-Bromo-6-neopentylpyrimidine (4-BNP) is a heterocyclic compound and one of the most widely studied and researched compounds of its kind. It is a member of the pyrimidine family, which is a class of organic compounds that is composed of six-membered aromatic rings and nitrogen atoms. 4-BNP is a versatile compound that has many applications in scientific research, and its structure and properties make it an ideal candidate for a variety of laboratory experiments.

Scientific Research Applications

Antiviral Activity

4-Bromo-6-neopentylpyrimidine derivatives have been explored for their antiviral properties. Research on 2,4-Diamino-6-hydroxypyrimidines, which can be related to the structural framework of this compound, has shown that derivatives substituted at position 5 exhibit significant antiretroviral activity. Particularly, some derivatives demonstrated marked inhibition of retrovirus replication in cell culture, showing potential as candidates for further development in antiviral therapy (Hocková et al., 2003).

Tyrosine Kinase Inhibition

The compound PD 158780, which contains a pyrido[3,4-d]pyrimidine structure similar to this compound, has been identified as a potent inhibitor of the tyrosine kinase activity of the epidermal growth factor receptor (EGFR) and other members of the erbB family. This suggests that derivatives of this compound could have applications in targeting tyrosine kinases involved in cancer progression, making them potential leads in the development of anticancer therapies (Rewcastle et al., 1998).

DNA Repair Mechanisms

Research on UV-induced DNA damage has highlighted the role of pyrimidine derivatives in the repair mechanisms. For instance, the study of pyrimidine (6-4) pyrimidone photoproducts, which share structural similarities with this compound, has provided insights into the repair processes of DNA damaged by UV light. This suggests potential applications of this compound derivatives in understanding and enhancing DNA repair mechanisms (Kim et al., 1994).

Antifolate Activity

Derivatives of this compound have been investigated for their antifolate activity, particularly as inhibitors of dihydrofolate reductase (DHFR), an enzyme involved in the thymidylate synthesis pathway crucial for DNA replication and repair. This suggests potential applications in the development of antifolate-based chemotherapeutic agents for treating various cancers and infectious diseases (Rosowsky et al., 1997).